5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole

• IUPAC Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]-[2-(furan-2-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H15FN2O3/c19-13-7-5-12(6-8-13)17-11-14(20-24-17)18(22)21-9-1-3-15(21)16-4-2-10-23-16/h2,4-8,10-11,15H,1,3,9H2
• InChI Key: WZGCOTUKGNEPDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=NOC(=C2)C3=CC=C(C=C3)F)C4=CC=CO4
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol

Description

5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole, also known as FLX, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole is not fully understood, but it is believed to act on the gamma-aminobutyric acid (GABA) system in the brain. This compound has been shown to enhance the binding of GABA to its receptors, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of oxidative stress, and the regulation of gene expression. It has also been shown to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of 5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole is its high potency and selectivity for GABA receptors, making it a useful tool for studying the GABA system. However, its limited solubility in water can make it difficult to administer in certain experimental settings. Additionally, its potential toxicity and side effects must be carefully considered when using it in laboratory experiments.

Future Directions

There are several future directions for research on 5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole, including the development of new synthetic methods for producing the compound, the investigation of its potential therapeutic applications in other areas of medicine, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to fully understand the safety and efficacy of this compound in humans.

Synthesis Methods

5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole is synthesized through a multi-step process that involves the reaction of 4-fluorobenzaldehyde with 2-(2-furyl)-1-pyrrolidinecarboxylic acid, followed by the addition of isoxazole-5-carboxylic acid. The resulting compound is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

5-(4-fluorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole has been studied for its potential therapeutic applications in various fields of science, including pharmacology, neuroscience, and medicinal chemistry. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties, making it a potential candidate for the treatment of neurological disorders such as epilepsy, anxiety, and depression.